Cas no 1983152-92-6 (3-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

3-(Propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester-functionalized pyrazole derivative, commonly employed as a versatile intermediate in organic synthesis and medicinal chemistry. The presence of the 1,3,2-dioxaborolane group enhances its stability and reactivity, making it particularly useful in Suzuki-Miyaura cross-coupling reactions for constructing complex heterocyclic frameworks. Its isopropyl substituent contributes to improved solubility and steric modulation in reaction systems. This compound is valued for its efficient borylation capabilities, enabling precise C-C bond formation in pharmaceutical and agrochemical applications. Careful handling under inert conditions is recommended due to its sensitivity to moisture and oxygen.

3-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

1983152-92-6 structure

Product Name:3-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:1983152-92-6

MF:C₁₂H₂₁BN₂O₂

MW:236.118343114853

MDL:MFCD27936166

CID:4632681

PubChem ID:75486692

Update Time:2025-10-07

3-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Isopropylpyrazole-4-boronic acid pinacol ester
- 3-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 3-Isopropyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- AT16266
- 3-Isopropyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyrazole
- 5-propan-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 3-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- MDL： MFCD27936166
- Inchi： 1S/C12H21BN2O2/c1-8(2)10-9(7-14-15-10)13-16-11(3,4)12(5,6)17-13/h7-8H,1-6H3,(H,14,15)
- InChI Key： CCSAOVXHBKZRHL-UHFFFAOYSA-N
- SMILES： O1B(C2C=NNC=2C(C)C)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 278
Topological Polar Surface Area: 47.1

3-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM213012-250mg	3-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1983152-92-6	97%	250mg	$309	2023-02-02
Chemenu	CM213012-1g	3-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1983152-92-6	97%	1g	$769	2023-02-02
Enamine	EN300-316684-0.05g	3-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1983152-92-6	95.0%	0.05g	$471.0	2025-03-19
Enamine	EN300-316684-0.1g	3-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1983152-92-6	95.0%	0.1g	$493.0	2025-03-19
Enamine	EN300-316684-0.25g	3-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1983152-92-6	95.0%	0.25g	$516.0	2025-03-19
Enamine	EN300-316684-0.5g	3-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1983152-92-6	95.0%	0.5g	$539.0	2025-03-19
Enamine	EN300-316684-1.0g	3-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1983152-92-6	95.0%	1.0g	$561.0	2025-03-19
Enamine	EN300-316684-2.5g	3-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1983152-92-6	95.0%	2.5g	$1167.0	2025-03-19
Enamine	EN300-316684-5.0g	3-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1983152-92-6	95.0%	5.0g	$2294.0	2025-03-19
Enamine	EN300-316684-10.0g	3-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1983152-92-6	95.0%	10.0g	$4468.0	2025-03-19